Cas no 61116-33-4 (Asukamycin)
Asukamycin structure
Product Name:Asukamycin
CAS No:61116-33-4
MF:C31H34N2O7
MW:546.610868930817
CID:515838
PubChem ID:6441014
Update Time:2025-04-19
Asukamycin Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Heptatrienamide,7-cyclohexyl-N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-,(2E,4E,6E)-
- 2,4,6-Heptatrienamide,7-cyclohexyl-N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-
- 2,4,6-Heptatrienamide,7-cyclohexyl-N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-,(2E,4E,6E)
- asukamycin
- AM 1042
- asukamycin A1
- Manumycin F
- 2,4,6-Heptatrienamide, 7-cyclohexyl-N-(5-hydroxy-5-(7-((2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino)-7-oxo-1,3,5-heptatrienyl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-
- (2E,4E,6E)-7-cyclohexyl-N-[(1S,5S,6R)-5-hydroxy-5-{(1E,3E,5E)-7-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)amino]-7-oxohepta-1,3,5-trien-1-yl}-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]hepta-2,4,6-trienamide
- LMFA08020166
- (2E,4E,6E)-7-cy
- 61116-33-4
- Q27105012
- CHEBI:73481
- CS-0077603
- AM 1042, AM1042, AM-1042, Asukamycin
- HY-118893
- BRN 3639742
- DTXSID401318456
- (2E,4E,6E)-7-cyclohexyl-N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxocyclopenten-1-yl)amino]-7-oxohepta-1,3,5-trienyl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]hepta-2,4,6-trienamide
- DA-60961
- (2E,4E,6E)-7-cyclohexyl-N-((1S,5S,6R)-5-hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxocyclopent-1-en-1-yl)amino)-7-oxohepta-1,3,5-trien-1-yl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)hepta-2,4,6-trienamide
- (2E,4E,6E)-7-cyclohexyl-N-((1S,5S,6R)-5-hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxocyclopenten-1-yl)amino)-7-oxohepta-1,3,5-trienyl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)hepta-2,4,6-trienamide
- Asukamycin
-
- Inchi: 1S/C31H34N2O7/c34-23-17-18-24(35)27(23)33-26(37)16-10-3-4-11-19-31(39)20-22(28(38)29-30(31)40-29)32-25(36)15-9-2-1-6-12-21-13-7-5-8-14-21/h1-4,6,9-12,15-16,19-21,29-30,34,39H,5,7-8,13-14,17-18H2,(H,32,36)(H,33,37)/b2-1+,4-3+,12-6+,15-9+,16-10+,19-11+/t29-,30-,31+/m1/s1
- InChI Key: SSHVAUUEPNULMP-JHWDTTIQSA-N
- SMILES: O1[C@@H]2C(C(=C[C@@](/C=C/C=C/C=C/C(NC3C(CCC=3O)=O)=O)([C@H]12)O)NC(/C=C/C=C/C=C/C1CCCCC1)=O)=O
- BRN: 3639742
Computed Properties
- Exact Mass: 546.23672
- Monoisotopic Mass: 546.236601
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 40
- Rotatable Bond Count: 10
- Complexity: 1270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 6
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 145
- Molecular Weight: 546.6
Experimental Properties
- Density: 1.32
- Boiling Point: 910°C at 760 mmHg
- Flash Point: 504.1°C
- Refractive Index: 1.642
- PSA: 145.33
Asukamycin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69968-2.5mg |
Asukamycin |
61116-33-4 | 98% | 2.5mg |
¥9120.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69968-500ug |
Asukamycin |
61116-33-4 | 98% | 500ug |
¥3796.00 | 2022-04-26 | |
| Biosynth | LCA11633-1 mg |
Asukamycin |
61116-33-4 | 1mg |
$565.95 | 2023-01-04 | ||
| Biosynth | LCA11633-5 mg |
Asukamycin |
61116-33-4 | 5mg |
$1,839.35 | 2023-01-04 | ||
| Biosynth | LCA11633-10 mg |
Asukamycin |
61116-33-4 | 10mg |
$2,942.90 | 2023-01-04 | ||
| MedChemExpress | HY-118893-500μg |
Asukamycin |
61116-33-4 | ≥95.0% | 500μg |
¥7820 | 2025-04-16 | |
| BioAustralis | BIA-A1600-0.50 mg |
Asukamycin |
61116-33-4 | >95%byHPLC | 0.50mg |
$283.00 | 2023-09-14 | |
| BioAustralis | BIA-A1600-2.50 mg |
Asukamycin |
61116-33-4 | >95%byHPLC | 2.50mg |
$991.00 | 2023-09-14 | |
| BioAustralis | BIA-A1600-0.50mg |
Asukamycin |
61116-33-4 | >95% by HPLC | 0.50mg |
$300.00 | 2025-08-06 | |
| BioAustralis | BIA-A1600-2.50mg |
Asukamycin |
61116-33-4 | >95% by HPLC | 2.50mg |
$1050.00 | 2025-08-06 |
Asukamycin Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
61116-33-4 (Asukamycin) Related Products
- 156317-47-4(2,4,6-Heptatrienamide,7-cyclohexyl-N-[5-hydroxy-5-[7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-)
- 157048-01-6(2,4,6,8-Decatetraenamide,N-[(3S,4R)-3,4-dihydroxy-3-[(1E,3E,5E,7E)-9-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-9-oxo-1,3,5,7-nonatetraenyl]-6-oxo-1-cyclohexen-1-yl]-,(2E,4E,6E,8E)- (9CI))
- 52665-74-4(Manumycin A)
- 156250-43-0(2,4,6-Undecatrienamide,N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrienyl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-10-methyl-,(2E,4E,6E)-)
- 136398-54-4(2,4,6-Heptatrienamide,7-[(1S,2R,6R)-4-[[(2E,4E)-5-cyclohexyl-1-oxo-2,4-pentadien-1-yl]amino]-2-hydroxy-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-2-yl]-N-(2-hydroxy-5-oxo-1-cyclopenten-1-yl)-,(2E,4E,6E)-)
- 156250-44-1(2,4,6-Nonatrienamide,N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-8-methyl-,(2E,4E,6E)-)
- 117778-57-1(2,4,6,8-Decatetraenamide,N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E,7E)-9-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-9-oxo-1,3,5,7-nonatetraenyl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-,(2E,4E,6Z,8E)- (9CI))
- 139023-58-8(ManuMycin B)
- 147317-15-5(Antibiotic PF 1052)
- 150829-93-9(2,4,6-Heptatrienoicacid,7-[(1S,2R,6R)-4-[[(2E,4E)-5-cyclohexyl-1-oxo-2,4-pentadien-1-yl]amino]-2-hydroxy-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-2-yl]-,(2E,4E,6E)-)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk